Cas no 1262004-70-5 (3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1262004-70-5
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD18321206
• CID: 2768829
• PubChem ID: 53227096
• Update Time: 2025-04-21

3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 2-Methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321206
• DTXSID60690683
• 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 1262004-70-5
• 3-(3-Methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321206
• Inchi： 1S/C16H14O5/c1-20-14-12(7-4-8-13(14)15(17)18)10-5-3-6-11(9-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： FVSJHGVBAMDHRD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų